Cas no 68478-92-2 (Platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane Complex Solution)

• Product Name: Platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane Complex Solution
• CAS No: 68478-92-2
• MF: C₈H₁₈OPtSi₂
• MW: 381.476927280426
• MDL: MFCD00151662
• CID: 58794
• PubChem ID: 24871626
• Update Time: 2025-04-18

Platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane Complex Solution Chemical and Physical Properties

Names and Identifiers

• Platinum-divinyltetramethyldisiloxane complex
• Platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex solution
• pt(0)-1,3-divinyl-tetrame-disiloxane compl 0.100
• 1,3-Divinyl-1,1,3,3-tetramethyl-disiloxane-platinum (0)
• Platinum (0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex
• Karstedt catalyst solution
• ethenyl-[ethenyl(dimethyl)silyl]oxy-dimethylsilane,platinum
• Platinum(O)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane
• PlatinuM (0)-1,3-divinyl-1,1,3,3-tetraMethyldisiloxane coMplex, soln. in vinyl terMinated polydiMethylsiloxane
• Platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane
• Platinum-divinyltetramethyldisiloxane complex inxylene
• Pt(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane
• Karstedt Catalyst (19.0-21.5% as Pt) (contains 1,3-Divinyltetramethyldisiloxane)
• 1,1,3,3-tetramethyl-1,3-divinyldisiloxane, platinum salt
• Platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex
• KSC628A5R
• RCNRJBWHLARWRP-UHFFFAOYSA-N
• 478P922
• platinum 1,3-divinyl-1,1,3,3-tetramethyldisiloxane
• [dimethyl(vinyl)silyl]oxy-dimethyl-vinyl-silane;
• PLATINUM DIVINYLTETRAMETHYLDISILOXANE COMPLEX, xylene solution
• PlatinuM(o) 1,3 divinyl-1,1,3,3 tetraMethyldisiloxane
• PlatinuM(0)-1,3-divinyl-1,1,3,3-tetraMethyldisiloxane coMplex, 20% Pt, Product of UMicore
• PlatinuM(0)-1,3-divinyl-1,1,3,3-tetraMethyldisiloxane coMplex solution in xylene, Pt ~2 %
• PlatinuM(0)-1,3-divinyl-1,1,3,3-tetraMethyldisiloxane coMplex, Pt 2000 ppM
• PlatinuM(0)-1,3-divinyl-1,1,3,3-tetraMethyldisiloxane coMplex, in poly(diMethylsiloxane)
• PLATINUM-DIVINYLTETRAMETHYLDISILOXANE
• Bis[1,3-bis( 2-ethenyl)-1,1,3,3-tetramethyldisiloxane]platinum
• ETHENYL[(ETHENYLDIMETHYLSILYL)OXY]DIMETHYLSILANE PLATINUM
• Platinum (0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane
• Platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex, solution in xylene, 2% Pt
• ethenyl-[ethenyl(dimethyl)silyl]oxy-dimethylsilane;platinum
• AC-5533
• 68478-92-2
• SCHEMBL63112
• AKOS015902689
• MFCD00151662
• 1,1,3,3-Tetramethyl-1,3-divinyldisiloxane, Platinum Salt; Karstedt catalyst; Platinum, 1,3-Diethenyl-1,1,3,3-tetramethyldisiloxane Complexes
• Platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane Complex Solution

• MDL： MFCD00151662
• Inchi： 1S/C8H18OSi2.Pt/c1-7-10(3,4)9-11(5,6)8-2;/h7-8H,1-2H2,3-6H3;
• InChI Key： RCNRJBWHLARWRP-UHFFFAOYSA-N
• SMILES： [Pt].[Si](C=C)(C)(C)O[Si](C=C)(C)C

Computed Properties

• Exact Mass: 381.05400
• Monoisotopic Mass: 381.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Orange liquid.
• Density: 0.984 g/mL at 25 °C
• Melting Point: 12-13 °C
• Boiling Point: >200 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.4954
• Water Partition Coefficient: Miscible with toluene, xylene, isopropyl alcohol, double-vinyl silicone oil and vinyl terminated poly(dimethylsiloxane). Immiscible with water.
• Stability/Shelf Life: Flammable. Incompatible with reducing agents, oxidizing agents. Contact with water yields hydrogen gas.
• PSA: 9.23000
• LogP: 2.86110
• Vapor Pressure: 7 mmHg ( 21 °C)
• Sensitiveness: Moisture Sensitive
• Color/Form: 0.05 M in poly(dimethylsiloxane), vinyl terminated
• Solubility: Insoluble in water

Platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane Complex Solution Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H312,H315,H332
• Warning Statement： P280
• Hazardous Material transportation number：UN 1307
• WGK Germany：3
• Hazard Category Code： 10-20/21-38
• Safety Instruction： S53-S16-S26-S36/37/39-S45
• Hazardous Material Identification：
• TSCA：Yes
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R61; R10; R20/21; R37/38; R41; R62
• Safety Term：S53;S16;S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts